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Compound of Interest

Compound Name: Sgc-cbp30

CAS No.: 1613695-14-9

Cat. No.: B15604191

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SGC-CBP30, a potent and

selective inhibitor of the CREB-binding protein (CBP) and p300 bromodomains, in various in

vitro assays. This document includes recommended concentration ranges, detailed

experimental protocols, and an overview of the key signaling pathways influenced by

CBP/p300 inhibition.

Introduction to SGC-CBP30
SGC-CBP30 is a chemical probe that competitively binds to the acetyl-lysine binding pocket of

the CBP and p300 bromodomains.[1][2] By inhibiting the interaction between CBP/p300 and

acetylated histones, SGC-CBP30 disrupts the recruitment of these coactivators to chromatin,

leading to the modulation of gene transcription.[3] Its selectivity for CBP/p300 over other

bromodomain families, particularly the BET family, makes it a valuable tool for dissecting the

specific roles of these coactivators in health and disease.[4]
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The following table summarizes the reported in vitro potency and cellular efficacy of SGC-
CBP30 across various assays. These values can serve as a starting point for experimental

design.
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Assay Type Target Parameter Value (nM) Reference(s)

Biochemical

Assays

AlphaScreen CREBBP (CBP) IC50 21 [2][5]

EP300 (p300) IC50 38 [2][5]

Isothermal

Titration

Calorimetry (ITC)

CREBBP (CBP) Kd 21

EP300 (p300) Kd 32

Biolayer

Interferometry

(BLI)

EP300 (p300) Kd 47 [4]

Cellular Assays

NanoBRET
CBP-Histone

H3.3 Interaction
EC50 280 [6]

Luciferase

Reporter Assay

(p53 activity)

Endogenous p53 IC50 1500 [5]

QuantiGene Plex

Assay (MYC

expression)

Endogenous c-

MYC
EC50 2700 [5]

Cell Viability

(various cancer

cell lines)

GI50 < 3000 [6]

Fluorescence

Recovery After

Photobleaching

(FRAP)

CBP

Bromodomain
Effective Conc. 1000

Signaling Pathways Involving CBP/p300
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CBP and p300 are critical coactivators in numerous signaling pathways that regulate cell

growth, differentiation, and apoptosis. SGC-CBP30 can be used to probe the involvement of

these coactivators in pathways such as:

TGF-β Signaling: CBP/p300 interact with SMAD proteins to regulate the transcription of

TGF-β target genes involved in cell fate determination and extracellular matrix remodeling.

NF-κB Signaling: CBP/p300 are recruited by NF-κB to acetylate histones at the promoters of

pro-inflammatory and survival genes, thereby activating their transcription.

p53 Signaling: CBP/p300 acetylate p53, enhancing its stability and transcriptional activity in

response to cellular stress, leading to cell cycle arrest or apoptosis.
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CBP/p300 in the TGF-β Signaling Pathway.
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CBP/p300 in the p53 Signaling Pathway.

Experimental Protocols
The following are detailed protocols for key in vitro assays to characterize the activity of SGC-
CBP30. It is recommended to empirically determine the optimal concentrations for your specific

assay conditions.
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AlphaLISA (Amplified Luminescent Proximity
Homogeneous Assay)
This protocol describes a competitive binding assay to measure the inhibition of the CBP

bromodomain interaction with an acetylated histone peptide by SGC-CBP30.

Start

Prepare Reagents:
- GST-CBP Bromodomain

- Biotinylated Acetyl-Histone Peptide
- SGC-CBP30 Dilution Series

- AlphaLISA Beads

Incubate GST-CBP,
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AlphaLISA Experimental Workflow.

Materials:

Recombinant GST-tagged CBP bromodomain

Biotinylated acetylated histone H4 peptide (e.g., H4K16ac)

SGC-CBP30

AlphaLISA Glutathione Acceptor beads

Streptavidin-coated Donor beads

AlphaLISA Assay Buffer

384-well white microplates

Procedure:

Reagent Preparation:

Prepare a 2X solution of GST-CBP bromodomain and a 2X solution of biotinylated acetyl-

histone peptide in AlphaLISA Assay Buffer. The final concentrations should be empirically

determined but a starting point of 20 nM for each is recommended.
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Prepare a serial dilution of SGC-CBP30 in DMSO, and then dilute further in AlphaLISA

Assay Buffer to create a 4X working solution series.

Assay Plate Setup:

Add 5 µL of the 4X SGC-CBP30 dilution series or vehicle control (DMSO in assay buffer)

to the wells of a 384-well plate.

Add 5 µL of the 2X GST-CBP bromodomain solution to each well.

Add 5 µL of the 2X biotinylated acetyl-histone peptide solution to each well.

Mix gently and incubate for 30 minutes at room temperature.

Bead Addition:

Prepare a 4X mix of AlphaLISA Glutathione Acceptor beads and Streptavidin-coated

Donor beads in AlphaLISA Assay Buffer (final concentration of 20 µg/mL each).

Add 5 µL of the bead mixture to each well.

Incubation and Reading:

Incubate the plate in the dark at room temperature for 60 minutes.

Read the plate on an AlphaLISA-compatible plate reader.

Data Analysis:

Calculate the percentage of inhibition for each SGC-CBP30 concentration relative to the

DMSO control.

Plot the percentage of inhibition against the logarithm of the SGC-CBP30 concentration

and fit the data to a four-parameter logistic equation to determine the IC50 value.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay
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This protocol outlines a TR-FRET assay to measure the disruption of the CBP bromodomain-

acetylated peptide interaction by SGC-CBP30.[7][8]

Materials:

Recombinant His-tagged CBP bromodomain

Biotinylated acetylated histone H4 peptide

SGC-CBP30

Europium-labeled anti-His antibody (Donor)

Streptavidin-conjugated Allophycocyanin (APC) (Acceptor)

TR-FRET Assay Buffer

384-well black microplates

Procedure:

Reagent Preparation:

Prepare a 2X solution of His-tagged CBP bromodomain and a 2X solution of biotinylated

acetyl-histone peptide in TR-FRET Assay Buffer. Optimal concentrations should be

determined empirically (e.g., starting at 10-50 nM).

Prepare a serial dilution of SGC-CBP30 in DMSO, followed by dilution in TR-FRET Assay

Buffer to a 4X working concentration.

Assay Plate Setup:

Add 5 µL of the 4X SGC-CBP30 dilution series or vehicle control to the wells.

Add 5 µL of the 2X His-tagged CBP bromodomain solution.

Add 5 µL of the 2X biotinylated acetyl-histone peptide solution.

Mix and incubate for 30 minutes at room temperature.
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Detection Reagent Addition:

Prepare a 4X mix of Europium-labeled anti-His antibody and Streptavidin-APC in TR-

FRET Assay Buffer.

Add 5 µL of the detection mix to each well.

Incubation and Reading:

Incubate the plate for 60 minutes at room temperature, protected from light.

Read the plate on a TR-FRET compatible plate reader with an excitation wavelength of

~340 nm and emission wavelengths of 620 nm (Europium) and 665 nm (APC).

Data Analysis:

Calculate the TR-FRET ratio (665 nm emission / 620 nm emission).

Determine the IC50 value as described for the AlphaLISA assay.

Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat change upon binding of SGC-CBP30 to the CBP bromodomain,

allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

[9][10][11]

Materials:

Purified CBP bromodomain protein

SGC-CBP30

ITC Buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl), degassed

Isothermal Titration Calorimeter

Procedure:

Sample Preparation:
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Dialyze the purified CBP bromodomain protein against the ITC buffer overnight to ensure

buffer matching.

Dissolve SGC-CBP30 in the final dialysis buffer to the desired concentration. It is crucial

that the buffer for the protein and the ligand are identical.

Determine the accurate concentrations of the protein and SGC-CBP30.

Degas both the protein and SGC-CBP30 solutions immediately before the experiment.

ITC Experiment Setup:

Load the CBP bromodomain solution (e.g., 10-20 µM) into the sample cell of the

calorimeter.

Load the SGC-CBP30 solution (e.g., 100-200 µM) into the injection syringe.

Set the experimental temperature (e.g., 25 °C).

Titration:

Perform an initial injection of a small volume (e.g., 0.5 µL) to avoid artifacts from syringe

insertion, and discard this data point during analysis.

Perform a series of subsequent injections (e.g., 20-30 injections of 1-2 µL each) with

sufficient spacing between injections to allow the signal to return to baseline.

Control Experiment:

Perform a control titration by injecting SGC-CBP30 into the buffer alone to measure the

heat of dilution.

Data Analysis:

Subtract the heat of dilution from the binding data.

Integrate the heat signal for each injection and plot the molar heat change against the

molar ratio of SGC-CBP30 to CBP bromodomain.
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Fit the data to a suitable binding model (e.g., one-site binding model) to determine the Kd,

n, and ΔH.

Cellular Thermal Shift Assay (CETSA)
CETSA is used to verify the engagement of SGC-CBP30 with its target protein (CBP or p300)

in a cellular context by measuring changes in the protein's thermal stability upon ligand binding.

[12][13][14][15][16]
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CETSA Experimental Workflow.
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Materials:

Cell line of interest

SGC-CBP30

DMSO (vehicle control)

Phosphate-buffered saline (PBS)

Lysis buffer with protease inhibitors

PCR tubes or 96-well PCR plates

Thermal cycler

Equipment for protein quantification (e.g., BCA assay)

Equipment and reagents for Western blotting (or other protein detection method)

Antibody specific for CBP or p300

Procedure:

Cell Treatment:

Culture cells to ~80-90% confluency.

Treat cells with the desired concentration of SGC-CBP30 or DMSO for a specified time

(e.g., 1-4 hours) in culture media. A typical starting concentration range for cellular assays

is 0.1-10 µM.[4]

Cell Harvesting and Heating:

Harvest cells, wash with PBS, and resuspend in PBS with protease inhibitors.

Aliquot the cell suspension into PCR tubes.
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Heat the samples to a range of temperatures (e.g., 40-70 °C in 3 °C increments) for 3

minutes using a thermal cycler, followed by immediate cooling on ice for 3 minutes.

Lysis and Fractionation:

Lyse the cells by freeze-thaw cycles or by adding lysis buffer and incubating on ice.

Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4 °C to pellet the

aggregated proteins.

Analysis of Soluble Fraction:

Carefully collect the supernatant (soluble fraction).

Determine the protein concentration of each sample and normalize to ensure equal

loading.

Analyze the samples by Western blotting using an antibody against CBP or p300.

Data Analysis:

Quantify the band intensities for each temperature point.

Plot the normalized band intensity against the temperature to generate a melting curve for

both the SGC-CBP30-treated and vehicle-treated samples.

A shift in the melting curve to a higher temperature in the presence of SGC-CBP30
indicates target engagement and stabilization.

Conclusion
SGC-CBP30 is a valuable tool for investigating the biological functions of CBP and p300. The

protocols provided in these application notes offer a starting point for characterizing the in vitro

activity of SGC-CBP30. Researchers should optimize the experimental conditions for their

specific systems to ensure robust and reproducible results. Careful consideration of the

recommended concentration ranges will aid in designing experiments that effectively probe the

role of CBP/p300 in various signaling pathways and cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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